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Compound Name: 1,1,2,3-Tetramethylcyclohexane
CAS No.: 6783-92-2
Cat. No.: B12650922
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CAS Number: 6783-92-2

This technical guide provides a comprehensive overview of 1,1,2,3-tetramethylcyclohexane,
a saturated alicyclic hydrocarbon. The information is curated for researchers, scientists, and
professionals in drug development and materials science who are interested in the synthesis,
properties, and potential applications of substituted cyclohexanes.

Introduction

1,1,2,3-Tetramethylcyclohexane is a fully saturated, non-polar organic molecule. Its core
structure is a cyclohexane ring, a ubiquitous motif in organic chemistry and medicinal chemistry
due to its conformational flexibility and its role as a bioisostere for various functional groups.
The presence of four methyl groups on the cyclohexane ring of 1,1,2,3-
tetramethylcyclohexane imparts specific stereochemical and physicochemical properties that
distinguish it from simpler cycloalkanes. Understanding these properties is crucial for its
potential application as a building block in the synthesis of more complex molecules or as a
molecular scaffold in the design of new chemical entities.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12650922#bc-rfq
https://www.benchchem.com/product/b12650922/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-2-3-tetramethylcyclohexane
https://www.benchchem.com/product/b12650922/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-2-3-tetramethylcyclohexane
https://www.benchchem.com/product/b12650922/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-2-3-tetramethylcyclohexane
https://www.benchchem.com/product/b12650922/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-1-2-3-tetramethylcyclohexane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12650922?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

1,1,2,3-Tetramethylcyclohexane is a colorless liquid with a characteristic hydrocarbon odor.
Its properties are primarily dictated by its non-polar nature and molecular weight.

Property Value Source

CAS Number 6783-92-2

Molecular Formula C10H20

Molecular Weight 140.27 g/mol

Appearance Colorless liquid (predicted) General chemical knowledge
Boiling Point Not available

Melting Point Not available

Density Not available

- Insoluble in water; Soluble in )
Solubility ] General chemical knowledge
non-polar organic solvents

Synthesis of 1,1,2,3-Tetramethylcyclohexane

While a specific, detailed experimental protocol for the synthesis of 1,1,2,3-
tetramethylcyclohexane is not readily available in the reviewed literature, a plausible and
effective method would be the catalytic hydrogenation of a corresponding tetramethyl-
substituted aromatic precursor. This approach is a standard and widely used method for the
synthesis of substituted cyclohexanes from their aromatic counterparts.

Proposed Synthetic Route: Catalytic Hydrogenation

A likely precursor for the synthesis of 1,1,2,3-tetramethylcyclohexane is 1,2,3,4-
tetramethylbenzene (durene). The hydrogenation of the aromatic ring would yield a mixture of
stereoisomers of 1,1,2,3-tetramethylcyclohexane.
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Caption: Proposed synthetic workflow for 1,1,2,3-tetramethylcyclohexane.

Step-by-Step Experimental Protocol (Proposed)

Materials:

1,2,3,4-Tetramethylbenzene (Durene)

* 5% Rhodium on Carbon (Rh/C) or Ruthenium(IV) oxide (RuOz2)

o Ethanol or acetic acid (solvent)

o High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)
« Filtration apparatus

» Rotary evaporator

o Fractional distillation apparatus or preparative gas chromatograph
Procedure:

o Reactor Setup: In a high-pressure reaction vessel, dissolve 1,2,3,4-tetramethylbenzene in a
suitable solvent such as ethanol or acetic acid.

o Catalyst Addition: Add a catalytic amount of 5% Rh/C or RuO: to the solution. The catalyst
loading is typically 1-5 mol% relative to the substrate.

o Hydrogenation: Seal the reactor and purge with nitrogen gas before introducing hydrogen
gas. Pressurize the reactor to the desired hydrogen pressure (typically 500-1500 psi) and
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heat to a temperature between 80-150 °C. The reaction is then stirred vigorously for several

hours until the uptake of hydrogen ceases, indicating the completion of the reaction.

o Work-up: After cooling the reactor to room temperature and carefully venting the excess
hydrogen, filter the reaction mixture to remove the catalyst.

e Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator.

 Purification: The resulting crude product, a mixture of stereoisomers of 1,1,2,3-
tetramethylcyclohexane, can be purified by fractional distillation or preparative gas
chromatography to isolate the individual sterecisomers.

Causality of Experimental Choices:

o Catalyst: Rhodium on carbon and ruthenium oxide are highly effective catalysts for the
hydrogenation of aromatic rings, often requiring milder conditions than other catalysts like
platinum or palladium.

e Solvent: Ethanol and acetic acid are common solvents for hydrogenation as they are
relatively inert under these conditions and can dissolve the aromatic substrate. Acetic acid
can sometimes promote the reaction rate.

e Pressure and Temperature: High pressure and elevated temperatures are necessary to
overcome the aromatic stability of the benzene ring and drive the hydrogenation to
completion.

Spectroscopic Analysis

The structural elucidation of 1,1,2,3-tetramethylcyclohexane relies on standard spectroscopic
techniques.

Mass Spectrometry (MS)

The electron ionization mass spectrum of 1,1,2,3-tetramethylcyclohexane is available in the
NIST WebBook. The molecular ion peak (M+) would be observed at m/z = 140, corresponding
to the molecular weight of the compound. Fragmentation patterns would involve the loss of
methyl groups (m/z = 125) and other alkyl fragments, which is characteristic of saturated
hydrocarbons.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Experimental NMR data for 1,1,2,3-tetramethylcyclohexane is not readily available. However,
the expected chemical shifts can be predicted based on the structure.

IH NMR:

e The proton signals would appear in the upfield region (typically 0.8-1.8 ppm), which is
characteristic of protons on a saturated carbocyclic ring.

e The signals would be complex due to the presence of multiple methyl groups and
stereoisomers, leading to overlapping multiplets.

e The integration of the proton signals would correspond to the 20 hydrogens in the molecule.
13C NMR:

e The carbon signals for the methyl groups would appear in the upfield region of the spectrum.
e The signals for the cyclohexane ring carbons would also be in the aliphatic region.

e The number of distinct signals would depend on the symmetry of the specific stereocisomer.
PubChem provides computed 3C NMR data for the different stereoisomers.

Infrared (IR) Spectroscopy

The IR spectrum of 1,1,2,3-tetramethylcyclohexane would be characterized by:

e C-H stretching vibrations: Strong absorptions in the range of 2850-2960 cm~1, characteristic
of sp3 C-H bonds in alkanes.

e C-H bending vibrations: Absorptions around 1450-1470 cm~1 (scissoring) and 1370-1380
cm~* (bending) for the methyl and methylene groups.

Conformational Analysis

Like all substituted cyclohexanes, 1,1,2,3-tetramethylcyclohexane exists predominantly in
chair conformations to minimize angle and torsional strain. The stereochemistry of the methyl
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groups dictates the relative stability of the possible conformers. The molecule can exist as cis
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Caption: Chair conformations of cis and trans isomers of 1,1,2,3-tetramethylcyclohexane.

The relative stability of the conformers is determined by the extent of steric hindrance,
particularly 1,3-diaxial interactions. The conformer with the greater number of methyl groups in
the more sterically favored equatorial positions will be lower in energy and thus more populated
at equilibrium. For 1,1,2,3-tetramethylcyclohexane, the gem-dimethyl group at the C1 position
will always have one axial and one equatorial methyl group. The conformational preference will,
therefore, be dictated by the positions of the methyl groups at C2 and C3.

Applications in Research and Drug Development

While there are no specific, documented applications of 1,1,2,3-tetramethylcyclohexane in
the scientific literature, its structural features suggest potential utility in several areas.

Molecular Scaffolding in Medicinal Chemistry
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Saturated carbocyclic rings are valuable scaffolds in drug design as they provide three-
dimensional diversity and can improve the pharmacokinetic properties of a drug candidate,
such as its metabolic stability and lipophilicity. The tetramethyl-substituted cyclohexane core
could serve as a rigid and lipophilic building block for the synthesis of novel bioactive
molecules. The defined stereochemistry of the methyl groups can be used to control the spatial
orientation of appended functional groups, which is critical for molecular recognition and
binding to biological targets.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 1,1,2,3-
Tetramethylcyclohexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12650922/docs#an-in-depth-technical-guide-to-1-1-
2-3-tetramethylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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